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Compound of Interest

Compound Name: Cyclo(lle-Leu)

Cat. No.: B15145800

An In-depth Technical Guide to Cyclo(lle-Leu)

This guide provides a detailed overview of the molecular formula and weight of Cyclo(lle-Leu),
a cyclic dipeptide of interest to researchers, scientists, and professionals in drug development.

Physicochemical Properties

Cyclo(lle-Leu), also known as Cyclo(isoleucyl-leucyl), is a cyclic dipeptide formed from the
amino acids isoleucine and leucine. Its chemical properties are summarized below.

Property Value Source
Molecular Formula C12H22N202 [11[2]
Molecular Weight 226.32 g/mol [1112]

3-butan-2-yl-6-(2-

IUPAC Name methylpropyl)piperazine-2,5- [1]
dione
Monoisotopic Mass 226.168127949 Da [1]

Structural Information

The structure of Cyclo(lle-Leu) consists of a six-membered diketopiperazine ring, which is
formed from the condensation of the amino acids isoleucine and leucine. The side chains of
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both amino acids, an isobutyl group for leucine and a sec-butyl group for isoleucine, extend
from this central ring.

Methodology for Molecular Weight Determination

The molecular weight of a compound is determined by summing the atomic weights of its
constituent atoms. The experimental protocol for this calculation is as follows:

o Elemental Composition Analysis: The first step is to determine the molecular formula through
methods such as mass spectrometry or elemental analysis. For Cyclo(lle-Leu), the
molecular formula is established as C12H22N202.[1][2]

» Atomic Weight Aggregation: The molecular weight is then calculated by multiplying the
number of atoms of each element by its atomic weight and summing the results.

o

Carbon (C): 12 atoms x 12.011 u =144.132 u

o

Hydrogen (H): 22 atoms x 1.008 u = 22.176 u

[¢]

Nitrogen (N): 2 atoms x 14.007 u = 28.014 u

[¢]

Oxygen (O): 2 atoms x 15.999 u = 31.998 u
e Summation: The sum of these values provides the molecular weight of the molecule.
o 144132 + 22.176 + 28.014 + 31.998 = 226.32 u

This calculated molecular weight is crucial for various experimental procedures, including
stoichiometry in chemical reactions and the preparation of solutions with specific molar
concentrations.

Logical Relationships in Compound
Characterization

The process of characterizing a chemical compound like Cyclo(lle-Leu) follows a logical
workflow, starting from its basic identification to the determination of its physicochemical
properties.
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Figure 1: Workflow for the characterization of Cyclo(lle-Leu).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Cyclo(lle-Leu) | C12H22N202 | CID 63103176 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2.cyclo(Leu-Leu) | C12H22N202 | CID 12206395 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Molecular formula and weight of Cyclo(lle-Leu)].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15145800?utm_src=pdf-body-img
https://www.benchchem.com/product/b15145800?utm_src=pdf-body
https://www.benchchem.com/product/b15145800?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclo_Ile-Leu
https://pubchem.ncbi.nlm.nih.gov/compound/12206395
https://www.benchchem.com/product/b15145800#molecular-formula-and-weight-of-cyclo-ile-leu
https://www.benchchem.com/product/b15145800#molecular-formula-and-weight-of-cyclo-ile-leu
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15145800#molecular-formula-and-weight-of-cyclo-
ile-leu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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